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Compound of Interest

Compound Name: Tungsten (W)

Cat. No.: B13828277

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isotopic composition and

stability of the element tungsten (W). It is intended to serve as a detailed resource,

summarizing key data and outlining the experimental methodologies used for isotopic analysis.

This document delves into the naturally occurring and synthetic isotopes of tungsten, their

relative abundances, and their decay characteristics. Furthermore, it details the principles and

protocols of the primary analytical techniques employed for the precise measurement of

tungsten isotopic ratios.

Isotopic Abundance and Stability of Tungsten
Tungsten (atomic number 74) is composed of five naturally occurring isotopes. Four of these

are considered stable, while one is a radioisotope with an exceptionally long half-life.[1][2] In

addition to these, a significant number of artificial radioisotopes have been synthesized and

characterized.[3][4]
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The standard atomic weight of tungsten is 183.84(1) u.[4] The isotopic composition of naturally

occurring tungsten is a blend of five isotopes. While 180W is technically radioactive, its half-life

is so long that for most practical purposes, it can be considered stable.[1] The other four

naturally occurring isotopes are observationally stable, though they are theoretically capable of

alpha decay.[1][4]

Table 1: Naturally Occurring Isotopes of Tungsten

Isotope
Atomic
Mass (u)

Natural
Abundance
(%)

Half-life
(t1/2)

Decay
Mode

Daughter
Product

180W 179.94671 0.12
1.8 x 1018

years
α 176Hf

182W 181.948204 26.50 Stable - -

183W 182.950223 14.31 Stable - -

184W 183.950931 30.64 Stable - -

186W 185.95436 28.43 Stable - -

Data sourced

from multiple

references.[1]

[3][5]

Synthetic Radioisotopes
Beyond its natural isotopes, 34 artificial radioisotopes of tungsten have been identified.[3]

These isotopes are produced through nuclear reactions and exhibit a wide range of half-lives,

from milliseconds to days. The most stable of these synthetic isotopes are detailed in the table

below.

Table 2: Most Stable Synthetic Radioisotopes of Tungsten
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Isotope Half-life (t1/2) Decay Mode

181W 121.2 days ε

185W 75.1 days β-

188W 69.4 days β-

178W 21.6 days ε

187W 23.72 hours β-

Data sourced from multiple

references.[1][3][4]

Experimental Determination of Isotopic
Composition
The precise measurement of tungsten's isotopic composition is predominantly achieved

through mass spectrometry techniques. The two primary methods employed are Thermal

Ionization Mass Spectrometry (TIMS) and, to a lesser extent, Inductively Coupled Plasma Mass

Spectrometry (ICP-MS).[6][7]

Experimental Protocol: Thermal Ionization Mass
Spectrometry (TIMS)
TIMS is a highly precise method for determining isotopic ratios.[8][9] The general workflow

involves several key stages from sample preparation to data acquisition.

2.1.1. Sample Preparation and Chemical Separation

For accurate isotopic analysis of tungsten from geological or other complex matrices, a crucial

initial step is the chemical separation and purification of tungsten.[6][9] This is often

accomplished using anion-exchange chromatography.

Objective: To isolate tungsten from the sample matrix and remove elements that could cause

isobaric interferences.

Procedure:
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The sample is dissolved, typically using a mixture of acids.

A two-stage chromatographic method is often employed. In the first stage, elements such

as Titanium (Ti), Zirconium (Zr), Hafnium (Hf), and Tungsten (W) are collectively

separated from the bulk sample matrix using an anion exchange resin (e.g., AG1-X8).[6]

Subsequent chromatographic steps are then used to specifically isolate and purify the

tungsten fraction.

2.1.2. Filament Loading and Ionization

The purified tungsten sample is then loaded onto a metal filament for analysis in the TIMS

instrument.

Filament Material: Rhenium (Re) or Tantalum (Ta) filaments are commonly used.[8][9]

Loading Procedure:

Filaments are outgassed at high temperatures (e.g., 4.5 A for at least 48 hours) prior to

loading to remove any contaminants.[8]

The tungsten sample, typically in an HCl matrix, is loaded onto the filament.[8]

The filament is briefly heated to a dull glow to dry the sample.[8]

To enhance the ionization of tungsten, an activator solution (e.g., containing Lanthanum

and Gadolinium) may be added to the sample on the filament.[8]

2.1.3. Mass Spectrometric Analysis

The loaded filament is inserted into the ion source of the TIMS instrument.

Ionization: The filament is heated to a high temperature (typically 1350–1400 °C), causing

the tungsten to ionize, often as a negative oxide ion (WO3-).[6][9]

Mass Separation: The generated ions are accelerated and passed through a magnetic field,

which separates them based on their mass-to-charge ratio.[9]
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Detection: The separated ion beams are collected by a series of Faraday cups, and their

intensities are measured to determine the isotopic ratios.[9]

Data Acquisition: Data is typically collected in blocks of multiple integrations. Between

blocks, baseline measurements and ion beam refocusing are performed to ensure accuracy.

[6]

2.1.4. Data Correction

Raw data from the TIMS analysis requires correction for instrumental mass fractionation and

potential isobaric interferences.

Oxygen Isotope Correction: Since tungsten is often analyzed as WO3-, variations in the

natural isotopes of oxygen (16O, 17O, 18O) must be accounted for.[10] Some advanced

methods involve simultaneously monitoring oxygen isotope ratios to apply a per-integration

correction.[10]

Double Spike Technique: For the highest precision measurements, a "double spike" method

can be used. This involves adding a known amount of an artificially enriched mixture of two

tungsten isotopes (e.g., 180W and 183W) to the sample before analysis. This allows for a

more robust correction of instrumental mass fractionation.[11]

Sample Preparation TIMS Analysis Data Processing

Initial Sample Acid Dissolution Anion-Exchange
Chromatography Purified Tungsten Filament Loading Thermal Ionization

(WO3-) Mass Separation Faraday Cup
Detection Raw Isotopic Ratios Fractionation &

Interference Correction
High-Precision
Isotopic Data

Click to download full resolution via product page

Workflow for Tungsten Isotopic Analysis by TIMS.

Applications in Geochronology: The 182Hf-182W
System

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.ucl.ac.uk/~ucfbpve/geotopes/indexch3.html
https://pubs.acs.org/doi/10.1021/acs.analchem.0c02431
https://pubs.acs.org/doi/abs/10.1021/acs.analchem.5b04006
https://pubs.acs.org/doi/abs/10.1021/acs.analchem.5b04006
https://www.researchgate.net/publication/265395483_High-precision_measurements_of_tungsten_stable_isotopes_and_application_to_Earth_Sciences
https://www.benchchem.com/product/b13828277/docs?utm_src=pdf-body-img#isotopic-composition-and-stability-of-tungsten-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13828277?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Variations in the isotopic composition of tungsten, particularly the abundance of 182W, serve as

a powerful tool in geochemistry and cosmochemistry. The 182Hf-182W radiometric dating

system is especially significant for studying the early history of the solar system.[8]

Principle: This chronometer is based on the beta decay of the short-lived hafnium isotope,

182Hf, to the stable tungsten isotope, 182W, with a half-life of 8.9 million years.[8][12]

Application: During the formation of planetary bodies, hafnium (a lithophile element)

remained in the silicate mantle, while tungsten (a moderately siderophile element)

preferentially partitioned into the metallic core.[12] This chemical fractionation of the parent

(Hf) and daughter (W) elements allows the 182Hf-182W system to be used to date the timing

of planetary core formation.[8][12] By measuring the 182W/184W ratio in meteorites and

terrestrial and lunar rocks, scientists can constrain the timelines of accretion and

differentiation of planetary bodies in the early solar system.[12][13][14]
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The 182Hf-182W Radiometric Dating System.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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